4-(Piperazin-1-yl)thieno[2,3-d]pyrimidine

• IUPAC Name: 4-piperazin-1-ylthieno[2,3-d]pyrimidine
• InChI: InChI=1S/C10H12N4S/c1-6-15-10-8(1)9(12-7-13-10)14-4-2-11-3-5-14/h1,6-7,11H,2-5H2
• InChI Key: HFGUINASBGDWLY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=C3C=CSC3=NC=N2
• Molecular Formula: C10H12N4S
• DSSTOX Substance ID: DTXSID101274071
• Molecular Weight: 220.30 g/mol
• CAS RN: 373356-48-0

Description

4-(Piperazin-1-yl)thieno[2,3-d]pyrimidine is a heterocyclic compound that has garnered significant interest in scientific research due to its unique chemical structure and potential applications. This compound is characterized by a thieno[2,3-d]pyrimidine core with a piperazine moiety attached at the 4-position. Its molecular formula is C10H12N4S, and it has a molecular weight of 220.29 g/mol .

Scientific Research Applications

4-(Piperazin-1-yl)thieno[2,3-d]pyrimidine has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is used in the study of biological pathways and as a probe in biochemical assays.

Medicine: It has potential therapeutic applications, particularly in the development of drugs targeting specific enzymes or receptors.

Industry: The compound is used in the development of materials with specific electronic or optical properties.

Future Directions

Thienopyrimidine derivatives, including “4-(Piperazin-1-yl)thieno[2,3-d]pyrimidine”, hold a unique place in medicinal chemistry due to their diverse biological potential. They have been studied for their anticancer effects and are considered as potential targets for the development of new anticancer agents. Future research may focus on improving the selectivity, efficiency, and safety of these compounds as anticancer medicines.

Mechanism of Action

The mechanism of action of 4-(piperazin-1-yl)thieno[2,3-d]pyrimidine involves its interaction with molecular targets such as enzymes and receptors. The piperazine moiety can form hydrogen bonds and electrostatic interactions with target proteins, while the thieno[2,3-d]pyrimidine core can participate in π-π stacking interactions. These interactions can modulate the activity of the target proteins and influence biological pathways .

Biochemical Analysis

Biochemical Properties

4-(Piperazin-1-yl)thieno[2,3-d]pyrimidine plays a crucial role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity. For instance, it has been shown to inhibit certain protein kinases, which are essential for cell signaling and regulation . The compound’s interaction with these kinases can modulate cellular processes such as growth, differentiation, and apoptosis.

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by altering cell signaling pathways, gene expression, and cellular metabolism. Studies have demonstrated that this compound can inhibit the proliferation of cancer cells by targeting specific signaling pathways . Additionally, it can induce apoptosis in cancer cells, thereby reducing tumor growth .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It acts as an inhibitor of protein kinases, binding to the active site and preventing substrate phosphorylation . This inhibition disrupts downstream signaling pathways, leading to changes in gene expression and cellular behavior. The compound’s ability to modulate enzyme activity makes it a promising candidate for therapeutic development.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound exhibits stability under controlled conditions, but its activity can degrade over extended periods . Long-term studies have shown that continuous exposure to the compound can lead to sustained inhibition of target enzymes and prolonged effects on cellular function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound exhibits therapeutic effects with minimal toxicity . At higher doses, it can induce adverse effects such as hepatotoxicity and nephrotoxicity . These findings highlight the importance of optimizing dosage to achieve the desired therapeutic outcomes while minimizing side effects.

Metabolic Pathways

This compound is involved in several metabolic pathways. It is metabolized by liver enzymes, including cytochrome P450, which facilitate its biotransformation and elimination . The compound’s metabolites can also interact with other biomolecules, potentially influencing metabolic flux and altering metabolite levels .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins that facilitate its uptake and localization . The compound’s distribution is influenced by its physicochemical properties, such as solubility and lipophilicity, which affect its ability to cross cellular membranes .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals and post-translational modifications . Its localization within the cell can influence its interactions with target biomolecules and determine its overall efficacy .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(piperazin-1-yl)thieno[2,3-d]pyrimidine typically involves the cyclization of appropriate precursors. . The reaction conditions often require heating and the use of solvents such as acetic acid.

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, using continuous flow reactors, and ensuring high purity and yield through purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

4-(Piperazin-1-yl)thieno[2,3-d]pyrimidine undergoes various chemical reactions, including:

Substitution Reactions: The piperazine moiety can participate in nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, although specific conditions and reagents are less commonly documented.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include alkyl halides and acyl chlorides, with reactions typically carried out in polar aprotic solvents.

Oxidation: Reagents such as hydrogen peroxide or potassium permanganate may be used under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with alkyl halides can yield N-alkylated derivatives of the compound.

Comparison with Similar Compounds

Similar Compounds

4-(Piperazin-1-yl)thieno[3,2-d]pyrimidine: This compound has a similar structure but differs in the position of the thieno ring fusion.

4-(Piperazin-1-yl)thieno[3,4-d]pyrimidine: Another isomer with a different ring fusion pattern.

Uniqueness

4-(Piperazin-1-yl)thieno[2,3-d]pyrimidine is unique due to its specific ring fusion and the presence of the piperazine moiety, which imparts distinct chemical and biological properties. Its ability to interact with a variety of molecular targets makes it a versatile compound in scientific research.